Cas no 1215013-82-3 (tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate
• CAS No: 1215013-82-3
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 4578302
• Update Time: 2025-05-28

tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(piperidin-3-yl)piperazine-1-carboxylate
• tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C14H27N3O2/c1-14(2,3)19-13(18)17-9-7-16(8-10-17)12-5-4-6-15-11-12/h12,15H,4-11H2,1-3H3
• InChI Key： PCCCSUUBJZRHGJ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2CCCNC2)CC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 366.9±42.0 °C at 760 mmHg
• Flash Point: 175.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate

Recent Advances in the Application of tert-Butyl 4-(piperidin-3-yl)piperazine-1-carboxylate (CAS: 1215013-82-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate (CAS: 1215013-82-3) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This piperazine-piperidine hybrid scaffold serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its role in the development of novel kinase inhibitors, GPCR modulators, and antimicrobial agents, making it a focal point in contemporary pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 1215013-82-3 as a key building block for the synthesis of potent and selective dopamine D3 receptor antagonists. The study revealed that modifications to the piperazine-piperidine core, facilitated by the tert-butyl carboxylate protecting group, allowed for precise control over receptor binding affinity and selectivity. This finding has important implications for the treatment of Parkinson's disease and drug addiction, where D3 receptor modulation is a promising therapeutic strategy.

Another significant application of this compound was reported in ACS Chemical Biology, where it was employed as a precursor for the development of novel covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers utilized the reactive nitrogen centers in the piperazine-piperidine scaffold to introduce electrophilic warheads, resulting in compounds with nanomolar inhibitory activity against Mpro. This work underscores the potential of 1215013-82-3 in antiviral drug discovery, particularly in response to emerging viral threats.

Recent synthetic methodology developments have also focused on improving the accessibility of this important intermediate. A 2024 Nature Protocols publication detailed a streamlined, gram-scale synthesis of tert-butyl 4-(piperidin-3-yl)piperazine-1-carboxylate using continuous flow chemistry, achieving an 85% yield with significantly reduced reaction times compared to traditional batch methods. This advancement addresses previous scalability challenges and facilitates broader adoption of this scaffold in drug discovery programs.

The compound's unique structural features have also enabled its use in chemical biology probes. A recent Chemical Science article described its incorporation into activity-based protein profiling (ABPP) reagents designed to map the reactivity of lysine residues in proteomes. The basic nitrogen atoms in the piperazine-piperidine moiety were found to enhance cell permeability while maintaining favorable physicochemical properties, making these probes particularly valuable for studying intracellular targets.

Looking forward, the versatility of 1215013-82-3 continues to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in the development of radiopharmaceuticals for PET imaging, where the piperazine ring can serve as a chelating group for various metal isotopes. Additionally, several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines for oncology and inflammation indications, suggesting that its impact on drug discovery will likely expand in the coming years.